molecular formula C8H9N3 B8688030 2-methyl-5H-pyrrolo[3,4-b]pyridin-7-amine

2-methyl-5H-pyrrolo[3,4-b]pyridin-7-amine

Cat. No.: B8688030
M. Wt: 147.18 g/mol
InChI Key: FKPNYKQLWBIEPM-UHFFFAOYSA-N
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Description

2-methyl-5H-pyrrolo[3,4-b]pyridin-7-amine is a useful research compound. Its molecular formula is C8H9N3 and its molecular weight is 147.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H9N3

Molecular Weight

147.18 g/mol

IUPAC Name

2-methyl-5H-pyrrolo[3,4-b]pyridin-7-amine

InChI

InChI=1S/C8H9N3/c1-5-2-3-6-4-10-8(9)7(6)11-5/h2-3H,4H2,1H3,(H2,9,10)

InChI Key

FKPNYKQLWBIEPM-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=C(CN=C2N)C=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

Triphenylphosphine (11 g, 42 mmol) was added to a mixed solution of 3-(azidomethyl)-6-methyl-2-pyridinecarbonitrile (5.79 g, 33.4 mmol) in a tetrahydrofuran (120 ml) —H2O (6 ml) mixed solvent while cooling on ice and the mixture was stirred at room temperature for 22 hours. The solvent was distilled off under reduced pressure and the residue was purified by silica gel column chromatography. The solvent was distilled off from the ethyl acetate-methanol-29% aqueous ammonia (40:10:1) elution fraction, and washing was performed with ether-n-hexane to yield the title compound (1.65 g, 34%) as a brown solid. The solvent was also distilled off from the washed mother liquor to yield the title compound (0.49 g). The NMR data for both compounds matched exactly.
Quantity
11 g
Type
reactant
Reaction Step One
Name
3-(azidomethyl)-6-methyl-2-pyridinecarbonitrile
Quantity
5.79 g
Type
reactant
Reaction Step One
Quantity
120 mL
Type
reactant
Reaction Step One
Name
Quantity
6 mL
Type
solvent
Reaction Step One
Yield
34%

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